Cas no 100447-43-6 (2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-)

• Product Name: 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-
• CAS No: 100447-43-6
• Molecular Formula: C₃₃H₃₇N₃O₂
• Molecular Weight: 507.66578
• CID: 164768
• PubChem ID: 3063305

2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)- Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propen-1-yl)-
• 2H-Benzimidazol-2-one,1,3-dihydro-1-[1-(4-oxo-3,3-diphenylhexyl)-4-piperidinyl]-3-(2-propenyl)- (9CI)
• 1-[1-(4-oxo-3,3-diphenylhexyl)piperidin-4-yl]-3-prop-2-enylbenzimidazol-2-one
• 2-Benzimidazolinone, 1-allyl-3-(1-(3,3-diphenyl-4-oxohexyl)-4-piperidyl)-
• 1-Allyl-3-(1-(3,3-diphenyl-4-oxohexyl)-4-piperidyl)-2-benzimidazolinone
• DTXSID60143285
• 100447-43-6
• 4-(3-Allyl-2-oxo-1-benzimidazolinyl)-1-(3,3-diphenyl-4-oxohexyl)-piperidine

• InChIKey： AVWSMSULFQTBPH-UHFFFAOYSA-N
• Inchi： InChI=1S/C33H37N3O2/c1-3-22-35-29-17-11-12-18-30(29)36(32(35)38)28-19-23-34(24-20-28)25-21-33(31(37)4-2,26-13-7-5-8-14-26)27-15-9-6-10-16-27/h3,5-18,28H,1,4,19-25H2,2H3
• SMILES： C=CCN1C(=O)N(C2CCN(CCC(C3=CC=CC=C3)(C(CC)=O)C3=CC=CC=C3)CC2)C2=CC=CC=C12

Computed Properties

• Exact Mass: 507.28881
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 507.289
• Heavy Atom Count: 38
• Complexity: 789
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• LogP: 5.91930
• PSA: 43.86
• Refractive Index: 1.598
• Boiling Point: 651.1°Cat760mmHg
• Flash Point: 259.4°C
• Density: 1.146